3-Chloro-2,6-difluoro-4-methoxyphenylboronic Acid

• Molecular Formula: C7H6BClF2O3
• Molecular Weight: 222.38 g/mol
• IUPAC Name: (3-chloro-2,6-difluoro-4-methoxyphenyl)boronic acid
• InChI: InChI=1S/C7H6BClF2O3/c1-14-4-2-3(10)5(8(12)13)7(11)6(4)9/h2,12-13H,1H3
• InChI Key: MDOUBLSBKMYHBB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C(=C1F)Cl)OC)F)(O)O

Description

3-Chloro-2,6-difluoro-4-methoxyphenylboronic Acid is a useful research compound. Its molecular formula is C7H6BClF2O3 and its molecular weight is 222.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.1 g of 2,2,6,6-tetramethylpiperidine were dissolved using 200 ml of anhydrous THF. 12.4 ml of a 2.7M solution of n-butyllithium in heptane were added at −10° C. and the mixture was stirred for 10 minutes at −10° C. The mixture was then cooled to −70° C. and a solution of 5.0 g 2-chloro-3,5-difluoroanisole in 40 ml of anhydrous THF added dropwise at −70° C. Stirring was continued for 1 h at −75° C. Then, 7.9 g of triisopropyl borat were added and the mixture was allowed to warm to room temperature. Stirring was continued for 1 h at room temperature. Then, the reaction mixture was poured into 200 ml of a saturated aqueous NaHSO4-solution and extracted twice using 100 ml EA each. The organic layer was washed using 100 ml of a saturated aqueous NaHSO4-solution, dried using MgSO4 and evaporated to yield 5.6 g of the title compound that was used without further purification.